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Compound of Interest

Compound Name: Ac-Tyr-Val-Lys-Asp-aldehyde

Cat. No.: B589602 Get Quote

Technical Support Center: Ac-YVKD-CHO
Welcome to the technical support center for Ac-YVKD-CHO, a selective inhibitor of caspase-1.

This resource is designed for researchers, scientists, and drug development professionals to

address common issues and ensure the successful application of Ac-YVKD-CHO in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ac-YVKD-CHO and what is its mechanism of action?

A1: Ac-YVKD-CHO is a synthetic, cell-permeable tetrapeptide aldehyde that acts as a potent

and selective inhibitor of caspase-1.[1][2] Its sequence (Ac-Tyr-Val-Lys-Asp-CHO) is designed

to mimic the substrate recognition site of caspase-1. The C-terminal aldehyde group forms a

reversible covalent bond with the active site cysteine residue of caspase-1, thereby blocking its

enzymatic activity.[1]

Q2: What is the primary application of Ac-YVKD-CHO?

A2: Ac-YVKD-CHO is primarily used to study the role of caspase-1 in the inflammatory process.

Caspase-1 is a key enzyme in the activation of the inflammasome, a protein complex that

triggers the maturation and release of pro-inflammatory cytokines such as IL-1β and IL-18.[3]

By inhibiting caspase-1, researchers can investigate the downstream effects of inflammasome

activation in various experimental models of inflammation and autoimmune diseases.
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Q3: What are the recommended storage and handling conditions for Ac-YVKD-CHO?

A3: For long-term stability, lyophilized Ac-YVKD-CHO should be stored at -20°C.[4][5][6] Once

reconstituted, it is recommended to aliquot the solution and store it at -20°C or -80°C to avoid

repeated freeze-thaw cycles, which can lead to degradation.[4][6] Peptide solutions are

generally more stable at a slightly acidic pH (5-6).[6][7] As peptide aldehydes can be sensitive

to oxidation, it is advisable to use sterile, degassed buffers for reconstitution.[4][8]

Q4: In what solvent should I dissolve Ac-YVKD-CHO?

A4: Ac-YVKD-CHO is typically dissolved in a minimal amount of dimethyl sulfoxide (DMSO) to

create a stock solution.[9] This stock solution can then be further diluted in the appropriate

aqueous buffer or cell culture medium for your experiment. Ensure the final concentration of

DMSO in your assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Troubleshooting Guide: Addressing Batch-to-Batch
Variability
Batch-to-batch variability can manifest as differences in inhibitory potency, solubility, or even

unexpected off-target effects. This guide provides a systematic approach to identifying and

mitigating these issues.

Problem 1: Inconsistent Inhibitory Activity Between
Batches
You observe that a new batch of Ac-YVKD-CHO shows significantly different IC50 values in

your caspase-1 activity assay compared to a previous lot.
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Potential Cause Troubleshooting Steps Rationale

Peptide Purity and Identity

1. Request Certificate of

Analysis (CoA): Obtain the

CoA for each batch from the

supplier. Compare the purity

(typically determined by HPLC)

and identity (confirmed by

mass spectrometry) between

the lots.[10][11][12] 2.

Independent QC: If significant

discrepancies are suspected,

consider independent analysis

of peptide purity and identity

via HPLC and mass

spectrometry.

Impurities, such as truncated

or modified peptides, can

compete with the active

inhibitor or have no activity,

leading to a lower apparent

potency.[12][13]

Peptide Content (Net Peptide

Content)

1. Check Net Peptide Content

(NPC): The CoA should specify

the NPC. Lyophilized peptides

are often a mix of the peptide,

water, and counter-ions (e.g.,

TFA).[10] 2. Normalize

Concentrations: Always

prepare your stock solutions

based on the NPC to ensure

the concentration of the active

peptide is consistent between

batches.

Variations in water and

counter-ion content can lead to

significant differences in the

actual amount of peptide when

weighing the lyophilized

powder.

Degradation during Storage or

Handling

1. Review Storage Conditions:

Ensure both old and new

batches have been stored

correctly (lyophilized at -20°C,

protected from moisture and

light).[5][6][7] 2. Aliquot and

Minimize Freeze-Thaw Cycles:

Once reconstituted, the

inhibitor should be aliquoted

The aldehyde group in Ac-

YVKD-CHO can be susceptible

to oxidation and other forms of

degradation if not handled

properly.
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and stored at -20°C or -80°C to

prevent degradation from

repeated temperature

changes.[4]

Assay Variability

1. Run a Parallel Control: Test

the old and new batches side-

by-side in the same

experiment with the same

reagents and cell passages. 2.

Validate Assay Components:

Ensure the caspase-1 enzyme

(if using a cell-free assay) is

active and the substrate has

not degraded.

This helps to distinguish

between true batch-to-batch

variability of the inhibitor and

variability in the experimental

setup.

Problem 2: Solubility Issues with a New Batch
A new batch of Ac-YVKD-CHO is difficult to dissolve or precipitates out of solution at the

desired concentration.
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Potential Cause Troubleshooting Steps Rationale

Differences in Counter-ion

Content or Lyophilization

1. Initial Solubilization in

DMSO: Ensure you are first

dissolving the peptide in a

minimal amount of pure DMSO

before diluting in aqueous

buffer. 2. Gentle Warming and

Sonication: Gentle warming (to

37°C) or brief sonication can

aid in dissolving the peptide.[8]

The physical properties of the

lyophilized powder can vary

between batches, affecting its

solubility.

Incorrect Buffer pH

1. Check pH of Dilution Buffer:

Peptides have an isoelectric

point (pI) at which they are

least soluble. The solubility of

Ac-YVKD-CHO, which has a

net charge, can be influenced

by the pH of the buffer. Try

adjusting the pH of your buffer

slightly.

The overall charge of the

peptide is pH-dependent,

which in turn affects its

solubility in aqueous solutions.

High Final Concentration

1. Prepare a More Dilute

Stock: If precipitation occurs

upon dilution, try preparing a

more dilute stock solution in

DMSO and adding a larger

volume to your final assay

(while keeping the final DMSO

concentration low).

The solubility limit of the

peptide in the final aqueous

buffer may have been

exceeded.

Experimental Protocols
Protocol 1: Quality Control Assay for Ac-YVKD-CHO
Potency
This protocol describes a cell-free caspase-1 activity assay to determine the IC50 value of

different batches of Ac-YVKD-CHO.
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Materials:

Recombinant human caspase-1

Caspase-1 substrate (e.g., Ac-YVAD-pNA or a fluorogenic substrate like Ac-YVAD-AFC)[3]

Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% CHAPS, 10 mM DTT, 1 mM EDTA,

10% glycerol, pH 7.4)

Ac-YVKD-CHO (different batches) dissolved in DMSO

96-well microplate (black or clear, depending on the substrate)

Microplate reader

Procedure:

Prepare serial dilutions of each Ac-YVKD-CHO batch in Assay Buffer.

In a 96-well plate, add 50 µL of diluted recombinant caspase-1 to each well.

Add 10 µL of each inhibitor dilution to the respective wells. Include a vehicle control (DMSO)

and a no-enzyme control.

Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

Add 40 µL of the caspase-1 substrate to each well to initiate the reaction.

Immediately measure the absorbance (for pNA substrate) or fluorescence (for AFC

substrate) at regular intervals for 30-60 minutes.

Calculate the reaction velocity for each concentration of the inhibitor.

Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50

value for each batch.
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Batch ID Purity (HPLC)
Net Peptide
Content

IC50 (nM)

Lot A >98% 85% 1.5

Lot B >95% 78% 5.2

Lot C >98% 88% 1.3

Visualizations
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Caption: Caspase-1 activation pathway and point of inhibition by Ac-YVKD-CHO.
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Workflow for Validating Ac-YVKD-CHO Activity
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Caption: Experimental workflow for determining the IC50 of Ac-YVKD-CHO.
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Troubleshooting Batch-to-Batch Variability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b589602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3721276/
https://www.invivogen.com/ac-yvad-cmk
https://www.bosterbio.com/caspase-1-activity-assay-kit-ar4003-boster.html
https://www.peptide.com/resources/storage-and-handling-of-peptides/
https://www.corepeptides.com/storing-and-handling-peptides/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://en.yanfenbio.com/article/66.html
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://cdn.caymanchem.com/cdn/insert/701840.pdf
https://www.biosynth.com/peptides/peptide-manufacturing/analytics
https://www.polypeptide.com/wp-content/uploads/2019/10/1401702924538c4a0cb5e0a.pdf
https://qinglishangmao.com/what-is-peptide-purity-and-why-does-it-matter-in-research-grade-peptides/
https://www.jpt.com/support-contact/resources/about-peptide-purity/
https://www.benchchem.com/product/b589602#addressing-batch-to-batch-variability-of-ac-yvkd-cho
https://www.benchchem.com/product/b589602#addressing-batch-to-batch-variability-of-ac-yvkd-cho
https://www.benchchem.com/product/b589602#addressing-batch-to-batch-variability-of-ac-yvkd-cho
https://www.benchchem.com/product/b589602#addressing-batch-to-batch-variability-of-ac-yvkd-cho
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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